Cas no 1281629-61-5 (N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide)

N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide is a synthetic organic compound featuring a tetrahydroisoquinoline scaffold with a carboxamide functional group. Its structural design offers potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in the development of bioactive molecules. The 2-methylpropyl substituent enhances lipophilicity, which may improve membrane permeability and bioavailability. The tetrahydroisoquinoline core provides a rigid framework conducive to selective target binding, making it a candidate for applications in neurological or cardiovascular research. The compound’s stability and synthetic accessibility further support its use in exploratory studies and structure-activity relationship investigations.
N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide structure
1281629-61-5 structure
Product Name:N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide
CAS No:1281629-61-5
MF:C14H20N2O
MW:232.321403503418
CID:5265342
Update Time:2025-06-06

N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide
    • Inchi: 1S/C14H20N2O/c1-10(2)8-16-14(17)12-4-3-11-5-6-15-9-13(11)7-12/h3-4,7,10,15H,5-6,8-9H2,1-2H3,(H,16,17)
    • InChI Key: PFHUJZHPVPBGGX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)CNCC2)NCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 265
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.1

N-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-359894-0.05g
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1281629-61-5 95.0%
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Enamine
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